Cas no 870615-46-6 (6-chloro-N-(propan-2-yl)pyridin-3-amine)
6-chloro-N-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 6-chloro-N-(1-methylethyl)-
- 6-chloro-N-(propan-2-yl)pyridin-3-amine
- WVTHAYBYCBBALL-UHFFFAOYSA-N
- AKOS017531289
- 870615-46-6
- (6-chloro-pyridin-3-yl)-isopropyl-amine
- EN300-162231
- SCHEMBL3824428
-
- Inchi: 1S/C8H11ClN2/c1-6(2)11-7-3-4-8(9)10-5-7/h3-6,11H,1-2H3
- InChI Key: WVTHAYBYCBBALL-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)NC(C)C
Computed Properties
- Exact Mass: 170.0610761Da
- Monoisotopic Mass: 170.0610761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 24.9Ų
6-chloro-N-(propan-2-yl)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162231-0.05g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-162231-0.1g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-162231-0.25g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-162231-0.5g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-162231-1.0g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-162231-2.5g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-162231-5.0g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-162231-10.0g |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-162231-50mg |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 50mg |
$407.0 | 2023-09-22 | ||
| Enamine | EN300-162231-100mg |
6-chloro-N-(propan-2-yl)pyridin-3-amine |
870615-46-6 | 100mg |
$427.0 | 2023-09-22 |
6-chloro-N-(propan-2-yl)pyridin-3-amine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 6-chloro-N-(propan-2-yl)pyridin-3-amine
Introduction to 6-chloro-N-(propan-2-yl)pyridin-3-amine (CAS No. 870615-46-6)
6-chloro-N-(propan-2-yl)pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 870615-46-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyridine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for developing novel therapeutic agents.
The molecular structure of 6-chloro-N-(propan-2-yl)pyridin-3-amine consists of a pyridine ring substituted with a chlorine atom at the 6-position and an N-propyl amine group at the 3-position. This arrangement introduces both electrophilic and nucleophilic centers, enabling diverse chemical modifications and interactions with biological targets. The presence of the chlorine atom enhances its reactivity, facilitating further functionalization, while the propyl chain contributes to lipophilicity, influencing its pharmacokinetic properties.
In recent years, the interest in pyridine derivatives has surged due to their broad spectrum of biological activities. These compounds have been explored as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Specifically, 6-chloro-N-(propan-2-yl)pyridin-3-amine has shown promise in preclinical studies as a precursor for molecules targeting diseases such as cancer and infectious disorders.
One of the most compelling aspects of 6-chloro-N-(propan-2-yl)pyridin-3-amine is its role in the development of small-molecule inhibitors. Pyridine-based scaffolds are frequently employed in medicinal chemistry due to their ability to mimic natural product structures and interact with enzymes and receptors. The chlorine substituent at the 6-position allows for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions, enabling the creation of structurally diverse analogs with tailored biological profiles.
Recent advancements in computational chemistry have further highlighted the potential of 6-chloro-N-(propan-2-yl)pyridin-3-amine. High-throughput virtual screening (HTVS) and molecular docking studies have identified this compound as a lead candidate for inhibiting specific protein targets implicated in metabolic diseases. The propyl amine group provides a hydrogen bond donor/acceptor interface, crucial for binding to active sites on enzymes such as kinases and phosphodiesterases.
The synthesis of 6-chloro-N-(propan-2-yl)pyridin-3-amine involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps include chlorination at the 6-position followed by nucleophilic substitution with propyl amine. Optimizing reaction conditions is essential to achieve high yields and purity, minimizing side products that could complicate downstream applications.
In the context of drug discovery, 6-chloro-N-(propan-2-yl)pyridin-3-amine serves as a building block for libraries of compounds screened for pharmacological activity. Its structural features make it amenable to modifications that can fine-tune solubility, bioavailability, and target specificity. For instance, introducing additional heterocycles or polar functional groups can enhance binding affinity while reducing off-target effects.
Current research is exploring the therapeutic potential of derivatives of 6-chloro-N-(propan-2-yl)pyridin-3-amine in treating neurological disorders. Pyridine-based compounds have demonstrated efficacy in modulating neurotransmitter systems, offering hope for new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The chlorine atom provides a handle for further derivatization into more complex structures with enhanced pharmacological properties.
The role of 6-chloro-N-(propan-2-yl)pyridin-3-am ine extends beyond academic research into industrial applications. Pharmaceutical companies are leveraging this compound to develop next-generation drugs with improved efficacy and safety profiles. Its versatility as a scaffold allows chemists to explore diverse chemical space efficiently, accelerating the discovery process.
Future directions in the study of 6-chloro-N-(propan -2 -yl)py rid ine -3-am ine include investigating its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic treatments that address multiple aspects of a disease simultaneously. This approach holds promise for overcoming resistance mechanisms and improving patient outcomes.
In conclusion, 6-chloro-N-(propan -2 -yl ) py rid ine -3-am ine ( CAS No . 87061 5 -46 -6) is a versatile and promising compound with significant implications for pharmaceutical development . Its unique structural features enable diverse chemical modifications , making it an invaluable tool for drug discovery . As research continues to uncover new biological activities , this compound is poised to play an increasingly important role in addressing global health challenges .
870615-46-6 (6-chloro-N-(propan-2-yl)pyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)